Cas no 2167810-66-2 (1-(2,2-difluoroethyl)-9-methyl-1,7-diazaspiro4.5decane)

• Product Name: 1-(2,2-difluoroethyl)-9-methyl-1,7-diazaspiro4.5decane
• CAS No: 2167810-66-2
• MF: C₁₁H₂₀F₂N₂
• MW: 218.286709785461
• CID: 6199978
• PubChem ID: 165484582
• Update Time: 2025-10-28

1-(2,2-difluoroethyl)-9-methyl-1,7-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-9-methyl-1,7-diazaspiro4.5decane
• 1-(2,2-difluoroethyl)-9-methyl-1,7-diazaspiro[4.5]decane
• 2167810-66-2
• EN300-1273934

• Inchi： 1S/C11H20F2N2/c1-9-5-11(8-14-6-9)3-2-4-15(11)7-10(12)13/h9-10,14H,2-8H2,1H3
• InChI Key： ADBPZDIZAIMWQF-UHFFFAOYSA-N
• SMILES： FC(CN1CCCC21CNCC(C)C2)F

Computed Properties

• Exact Mass: 218.15945497g/mol
• Monoisotopic Mass: 218.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(2,2-difluoroethyl)-9-methyl-1,7-diazaspiro4.5decane

Compound CAS No. 2167810-66-2: 1-(2,2-Difluoroethyl)-9-Methyl-1,7-Diazaspiro[4.5]decane

The compound with CAS No. 2167810-66-2, known as 1-(2,2-difluoroethyl)-9-methyl-1,7-diazaspiro[4.5]decane, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom. The spiro structure in this molecule is formed by a decane ring system with two nitrogen atoms at positions 1 and 7, creating a diazaspiro framework. The presence of a difluoroethyl group at position 1 and a methyl group at position 9 further enhances the complexity and functionality of this compound.

Recent studies have highlighted the potential of spiro compounds in various fields, including pharmaceuticals and materials science. The difluoroethyl substituent in this compound introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes it a promising candidate for applications in drug design, where precise control over molecular interactions is crucial. Additionally, the methyl group at position 9 contributes to the steric environment of the molecule, potentially affecting its solubility and bioavailability.

The synthesis of 1-(2,2-difluoroethyl)-9-methyl-1,7-diazaspiro[4.5]decane involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have explored various methodologies to optimize the synthesis of spiro compounds, including ring-closing metathesis and nucleophilic substitution reactions. These advancements have not only improved the yield but also expanded the scope of possible applications for such compounds.

In terms of applications, this compound has shown potential in the development of novel pharmaceutical agents. Its unique structure allows for interactions with specific biological targets, making it a valuable tool in drug discovery programs. Furthermore, its spiro framework provides opportunities for exploring new chemical space in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the properties of spiro compounds with greater accuracy. By employing molecular modeling techniques, scientists can simulate how this compound interacts with biological systems at the molecular level. These insights are invaluable for designing more effective drugs with fewer side effects.

In conclusion, 1-(2,2-difluoroethyl)-9-methyl-1,7-diazaspiro[4.5]decane represents a fascinating example of modern organic chemistry's ability to create complex molecules with tailored properties. Its structure and functionality make it a subject of interest for both academic research and industrial applications.